Cas no 61627-11-0 (Benzoic acid,3-(4,7-dihydro-7-oxo-1H-1,2,3-triazolo[4,5-d]pyrimidin-5-yl)-4-propoxy-)

• Product name: Benzoic acid,3-(4,7-dihydro-7-oxo-1H-1,2,3-triazolo[4,5-d]pyrimidin-5-yl)-4-propoxy-
• CAS No: 61627-11-0
• MF: C₁₄H₁₃N₅O₄
• MW: 315.284122228622
• CID: 472275

Benzoic acid,3-(4,7-dihydro-7-oxo-1H-1,2,3-triazolo[4,5-d]pyrimidin-5-yl)-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(4,7-dihydro-7-oxo-1H-1,2,3-triazolo[4,5-d]pyrimidin-5-yl)-4-propoxy-
• Benzoic acid, 3-(6,7-dihydro-7-oxo-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-yl)-4-propoxy-

• Inchi： 1S/C14H13N5O4/c1-2-5-23-9-4-3-7(14(21)22)6-8(9)11-15-12-10(13(20)16-11)17-19-18-12/h3-4,6H,2,5H2,1H3,(H,21,22)(H2,15,16,17,18,19,20)
• InChI Key： JZSBYZAHYYVFQO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCC)C(C2NC(=O)C3N=NNC=3N=2)=C1

Computed Properties

• Exact Mass: 315.09689

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• PSA: 129.56
• pka: 4.12±0.10(Predicted)